Cas no 54227-67-7 (3-Pyrazolidinone, methyl-1-phenyl-)

• Product name: 3-Pyrazolidinone, methyl-1-phenyl-
• CAS No: 54227-67-7
• MF: C₁₀H₁₂N₂O
• MW: 176.21508
• CID: 355132
• PubChem ID: 15250609

3-Pyrazolidinone, methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone, methyl-1-phenyl-
• 2-methyl-1-phenylpyrazolidin-3-one
• SCHEMBL7738668
• DTXSID40570474
• 54227-67-7

• Inchi： InChI=1S/C10H12N2O/c1-11-10(13)7-8-12(11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： VBLUKGUQPKHPKD-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2=CC=CC=C2)N1C

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 23.55